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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B609985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PF-06446846 hydrochloride is a potent and selective small molecule inhibitor of Proprotein

Convertase Subtilisin/Kexin type 9 (PCSK9) translation.[1][2][3] It exerts its effect by inducing

ribosomal stalling specifically during the translation of PCSK9 mRNA, leading to reduced levels

of circulating PCSK9 and consequently, lower LDL-cholesterol.[3][4] This document provides

detailed protocols for the preparation of PF-06446846 hydrochloride stock solutions in DMSO

for use in in vitro research applications. Adherence to these guidelines is crucial for ensuring

solution integrity, concentration accuracy, and experimental reproducibility.

Physicochemical and Biological Properties
A summary of the key properties of PF-06446846 hydrochloride is presented below.
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Property Value Source

Synonyms PF-846, PF-06446846 HCl [5]

Molecular Formula C₂₂H₂₁Cl₂N₇O [2]

Molecular Weight 470.36 g/mol [2]

CAS Number 1632250-50-0 [2][6]

Appearance Solid powder [2]

Purity ≥98% [2][6]

Mechanism of Action
Inhibits PCSK9 translation by

stalling ribosomes.[1][3][4]
[1][3][4]

IC₅₀

0.3 µM in Huh7 cells for

PCSK9 secretion inhibition.[5]

[6]

[5][6]

Solubility in DMSO
The solubility of PF-06446846 hydrochloride in DMSO has been reported with some

variability. It is crucial to use fresh, anhydrous DMSO to achieve optimal dissolution, as

moisture can reduce solubility.[5][7]

Reported Solubility
in DMSO

Molar
Concentration
(approx.)

Notes Source

0.1 - 1 mg/mL 0.21 - 2.13 mM Slightly soluble. [6]

10 mM 4.7 mg/mL [8]

87 mg/mL 185 mM Use fresh DMSO. [7]

94 mg/mL 199.85 mM Use fresh DMSO. [5]

100 mg/mL 212.61 mM

May require

sonication and

warming to 60°C.

[9]
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Experimental Protocols
Materials and Equipment

PF-06446846 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Water bath or heat block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparation of a 10 mM PF-06446846
Hydrochloride Stock Solution in DMSO
This protocol provides a reliable method for preparing a commonly used 10 mM stock solution.

Pre-weighing Preparation: Before opening, bring the vial of PF-06446846 hydrochloride to

room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of PF-06446846 hydrochloride powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.70 mg.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. To continue the example, add 1 mL of DMSO to the 4.70 mg of powder.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.
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Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution for 5-10 minutes.

If necessary, warm the solution to 37-60°C for a short period to aid dissolution, followed by

vortexing.[9] Caution: Avoid excessive heating, which may degrade the compound.

Final Check: Once fully dissolved, the solution should be clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber vials or polypropylene tubes.[5][7]

Store the stock solution aliquots at -20°C for long-term storage (months to years) or at

-80°C for extended stability (up to one year in solvent).[2][5][7] For short-term storage

(days to weeks), 4°C is acceptable.[2]

Safety Precautions
PF-06446846 hydrochloride should be handled as a hazardous material.[6]

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.[6]

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Visualizations
Signaling Pathway of PF-06446846 Action
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Caption: Mechanism of action for PF-06446846 hydrochloride.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. Selective stalling of human translation through small-molecule engagement of the
ribosome nascent chain - PMC [pmc.ncbi.nlm.nih.gov]

4. Selective stalling of human translation through small-molecule engagement of the
ribosome nascent chain - PubMed [pubmed.ncbi.nlm.nih.gov]

5. selleckchem.com [selleckchem.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. selleckchem.com [selleckchem.com]

8. probechem.com [probechem.com]

9. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: PF-06446846
Hydrochloride Stock Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b609985#pf-06446846-hydrochloride-
stock-solution-preparation-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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